N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea

• IUPAC Name: 1-cyclopentyl-3-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]thiourea
• InChI: InChI=1S/C16H19FN4S/c17-13-7-5-12(6-8-13)10-21-11-15(9-18-21)20-16(22)19-14-3-1-2-4-14/h5-9,11,14H,1-4,10H2,(H2,19,20,22)
• InChI Key: HUGOYFODNBLEGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=S)NC2=CN(N=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C16H19FN4S
• Molecular Weight: 318.4 g/mol

Description

N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea, also known as CPPU, is a synthetic plant growth regulator that has been extensively studied for its potential application in agriculture. CPPU has been shown to promote cell division and elongation, increase fruit size, and improve fruit quality in a variety of crops.

Mechanism of Action

The mechanism of action of N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea is not fully understood, but it is thought to act as a cytokinin-like compound, promoting cell division and elongation. N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea may also affect the balance of auxins and cytokinins in the plant, leading to changes in growth and development.
Biochemical and Physiological Effects:
N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has been shown to have a variety of biochemical and physiological effects on plants. It promotes cell division and elongation, leading to increased fruit size. N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea also affects the metabolism of carbohydrates and proteins in plants, potentially leading to changes in fruit quality. Additionally, N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has been shown to affect the expression of genes involved in fruit development and ripening.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has several advantages for use in lab experiments. It is a synthetic compound, so it can be easily synthesized and purified. N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea is also stable and has a long shelf life. However, N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea can be expensive, and its effects on different crops can vary. Additionally, the mechanism of action of N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea research. One area of interest is the development of new N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea analogs with improved efficacy and specificity for different crops. Another area of research is the study of the molecular mechanisms underlying N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea's effects on plant growth and development. Finally, there is a need for more research on the environmental impact of N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea use in agriculture.

Scientific Research Applications

N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has been extensively studied for its potential application in agriculture. It has been shown to promote cell division and elongation, increase fruit size, and improve fruit quality in a variety of crops, including grapes, apples, kiwifruit, and tomatoes. N-cyclopentyl-N'-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]thiourea has also been shown to increase the yield of some crops, such as grapes and apples.